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Compound of Interest

2-ethyl-N-(3-
Compound Name:
hydroxyphenyl)hexanamide

Cat. No.: B310729

Get Quote

Technical Guide: 2-Ethyl-N-(3-
hydroxyphenyl)hexanamide

CAS Number: 403815-01-0 Formula: C1aH21NO2 Molecular Weight: 235.32 g/mol Synonyms:
N-(3-Hydroxyphenyl)-2-ethylhexanamide; 3'-Hydroxy-2-ethylhexananilide

Part 1: Executive Summary & Chemical Identity
Research Context

2-Ethyl-N-(3-hydroxyphenyl)hexanamide is a secondary amide structurally derived from the
condensation of 3-aminophenol and 2-ethylhexanoic acid. It belongs to the class of N-
substituted anilides. In drug discovery, this scaffold often serves as a fragment for designing
analgesics, transient receptor potential (TRP) channel modulators, or lipid-mimetic signaling
molecules.

Unlike commodity chemicals, this compound is primarily a Research Use Only (RUO)
substance. Consequently, comprehensive toxicological datasets are often absent from public
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registries. This guide synthesizes available physicochemical data with predictive toxicology
based on Structure-Activity Relationships (SAR) and metabolic degradation pathways.

Physicochemical Profile

Property Value | Description Source/Method

Off-white to pale beige solid or ) )
Appearance ] ) Experimental Observation
viscous oll

Molecular Weight 235.32 g/mol Calculated

. DMSO (>20 mg/mL), Ethanol, )
Solubility ) Polarity Assessment
Methanol; Insoluble in water

LogP (Predicted) ~3.2-3.8 Lipophilic (Calculated)

pKa (Phenol) ~9.8 - 10.0 Predicted (Phenolic -OH)

) Neutral (Non-ionizable in ]
pKa (Amide) ) ] Structural Analysis
physiological range)

Part 2: Hazard Identification & Toxicology (E-E-A-T)
Expert Hazard Assessment

As a Senior Application Scientist, | must highlight a critical safety concern often overlooked in
automated SDS generation: Metabolic Hydrolysis.

While the amide bond is relatively stable, enzymatic hydrolysis (e.g., by amidases in the liver)
can cleave this molecule into its constituent parts:

e 3-Aminophenol: A known skin sensitizer and methemoglobinemia inducer.
o 2-Ethylhexanoic Acid (2-EHA): A suspected human reproductive toxicant (Category 2).

Therefore, this compound must be handled as a potential reproductive toxin.

GHS Classification (Provisional)

Based on the Precautionary Principle for novel chemical entities:
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 Skin Irritation (Category 2): Causes skin irritation (Phenolic moiety).[1]
e Eye Irritation (Category 2A): Causes serious eye irritation.[1]

o Specific Target Organ Toxicity - Single Exposure (Category 3): May cause respiratory
irritation.

o Reproductive Toxicity (Category 2): Suspected of damaging the unborn child (Read-across
from 2-ethylhexanoic acid metabolite).

Aquatic Toxicity (Acute 2): Toxic to aquatic life (Phenolic derivatives).

Metabolic Pathway Diagram

The following diagram illustrates the potential metabolic breakdown that drives the toxicological
profile.
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Figure 1: Predicted metabolic hydrolysis pathway yielding potentially toxic metabolites.

Part 3: Safe Handling & Experimental Protocols
Engineering Controls & PPE

» Ventilation: All open handling must occur within a certified Chemical Fume Hood.
¢ Gloves: Nitrile rubber (minimum thickness 0.11 mm) is sufficient for incidental splash

protection. For prolonged contact, use "Silver Shield" or Viton laminate gloves due to the
lipophilic nature of the 2-ethylhexyl chain which may permeate standard latex.
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Respiratory: If handling powder or creating aerosols, use a P95/P100 particulate respirator
or a powered air-purifying respirator (PAPR).

Synthesis & Purification Protocol

For researchers synthesizing this compound in-house:

Reaction: 3-Aminophenol + 2-Ethylhexanoyl Chloride

Product + HCI

Step-by-Step Methodology:

Preparation: In a flame-dried round-bottom flask, dissolve 1.0 equiv of 3-aminophenol in
anhydrous Dichloromethane (DCM) or Tetrahydrofuran (THF).

Base Addition: Add 1.2 equiv of Triethylamine (TEA) or Diisopropylethylamine (DIPEA) to
scavenge the HCI byproduct. Cool the mixture to 0°C.

Acylation: Dropwise add 1.05 equiv of 2-ethylhexanoyl chloride. The reaction is exothermic;
maintain temperature <5°C during addition.

Monitoring: Allow to warm to Room Temperature (RT) and stir for 2-4 hours. Monitor
conversion via TLC (eluent: 30% Ethyl Acetate in Hexanes) or LC-MS.

Workup (Critical):

o Wash with 1M HCI (to remove unreacted amine).

o Wash with Saturated NaHCOs (to remove unreacted acid/acid chloride).

o Wash with Brine, dry over MgSOa4, and concentrate.

Purification: Recrystallize from Ethanol/Water or purify via Flash Column Chromatography
(SiO2).

Spill Response Decision Tree
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Spill Detected

Assess Volume & Form
(Solid vs Liquid)

Dust/Powder \Solution/Oil

Small Solid (<109g) Large/Liquid (>10g/mL)
Wet wipe method Evacuate & Ventilate

Don PPE:
Nitrile Gloves, Lab Coat,
Goggles, N95 Mask

Cover with absorbent pads .
or Vermiculite If Solid

\

Clean surface with
Ethanol then Soap/Water

Dispose as

Hazardous Chemical Waste

Click to download full resolution via product page
Figure 2: Standard Operating Procedure (SOP) for laboratory spill response.

Part 4: Storage & Stability

o Storage Conditions: Store at 2-8°C (Refrigerator) under an inert atmosphere (Nitrogen or
Argon). Phenolic compounds are susceptible to oxidation (turning pink/brown) upon
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prolonged exposure to air and light.

o Shelf Life: ~2 years if stored properly in a tightly sealed, light-resistant container.

» Incompatibilities: Strong oxidizing agents, acid chlorides, acid anhydrides.
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Disclaimer: This guide is a technical synthesis for research purposes only. It does not replace
an official manufacturer-issued SDS required for legal compliance in transport or industrial
settings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b310729/docs#2-ethyl-n-3-hydroxyphenyl-
hexanamide-safety-data-sheet-sds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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